Cas no 2172557-30-9 (3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole)

• Product Name: 3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole
• CAS No: 2172557-30-9
• MF: C₆H₇F₂N₃O
• MW: 175.136087656021
• CID: 5766640
• PubChem ID: 165690412
• Update Time: 2025-10-12

3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole
• 2172557-30-9
• EN300-1590704
• 3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole

• Inchi： 1S/C6H7F2N3O/c7-4(8)6-10-5(11-12-6)3-1-9-2-3/h3-4,9H,1-2H2
• InChI Key： FXBKDVCUCLSKIR-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2CNC2)=NO1)F

Computed Properties

• Exact Mass: 175.05571818g/mol
• Monoisotopic Mass: 175.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51Ų

Additional information on 3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole

3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole, identified by the CAS number 2172557-30-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are well-known for their versatile applications in drug discovery and material science. The structure of this molecule combines an azetidine ring with a difluoromethyl group, making it a unique derivative with distinct chemical properties.

The synthesis of 3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole involves a series of intricate chemical reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. Researchers have explored various methodologies, including the use of transition metal catalysts and microwave-assisted synthesis, to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The structural features of this compound make it an attractive candidate for biological studies. The presence of an azetidine ring introduces rigidity and enhances the molecule's ability to interact with biological targets. Additionally, the difluoromethyl group contributes to its lipophilicity and stability, which are essential properties for drug candidates. Recent research has focused on evaluating its pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability as a therapeutic agent.

In terms of applications, 3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole has shown promise in several areas. For instance, it has been investigated as a potential inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have demonstrated its ability to modulate enzyme activity without causing significant cytotoxicity, making it a promising lead compound for further development.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its stability and efficiency could contribute to improved device performance.

The latest research on 3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole has also delved into its environmental impact. As concerns about sustainability grow, understanding the ecological footprint of chemical compounds becomes increasingly important. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing valuable insights into its safe handling and disposal.

In conclusion, 3-(Azetidin-3-yl)-5-(difluoromethyl)-1,2,4-oxadiazole (CAS No: 2172557-30-9) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and properties make it a valuable tool for researchers seeking innovative solutions in drug discovery and material science. As ongoing studies continue to uncover new insights into its potential uses and effects, this compound stands at the forefront of scientific advancement.